N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide

• IUPAC Name: N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide
• InChI: InChI=1S/C17H16N2O4/c1-11-2-4-12(5-3-11)9-18-16(20)17(21)19-13-6-7-14-15(8-13)23-10-22-14/h2-8H,9-10H2,1H3,(H,18,20)(H,19,21)
• InChI Key: CGDZTHFMAMJBEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)C(=O)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H16N2O4
• Molecular Weight: 312.32 g/mol

Description

“N’-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Role in Modulating Compulsive Behavior

Research has identified the potential role of certain compounds in modulating compulsive behaviors, such as compulsive food consumption, through their effects on orexin receptors. For instance, studies have explored the effects of various orexin receptor antagonists in a binge eating model in female rats, shedding light on the underlying neural mechanisms that could also be relevant to understanding the action of N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide. These findings suggest that selective antagonism at specific orexin receptors could offer novel pharmacological treatments for compulsive behaviors, potentially including those influenced by N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide (Piccoli et al., 2012).

Anticancer Potential

Several studies have focused on the synthesis and evaluation of various benzamide derivatives and related compounds for their anticancer activities. These investigations have led to the discovery of compounds with significant antitumor activities, showcasing the therapeutic potential of benzamide derivatives in cancer treatment. Such research underscores the possibility that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide may also possess anticancer properties, warranting further exploration (Zhou et al., 2008); (Ravinaik et al., 2021).

Enzyme Inhibition for Medicinal Chemistry

The synthesis and biological evaluation of benzamide derivatives have been explored for their potential applications in medicinal chemistry, particularly in enzyme inhibition. Such compounds have been tested against various enzyme targets, revealing their potential to bind to nucleotide protein targets. This suggests that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide could also have relevance in the field of medicinal chemistry as an enzyme inhibitor, with potential therapeutic applications (Saeed et al., 2015).

Antimicrobial Properties

Research into the synthesis and antimicrobial screening of thiazole-based heterocycles, including benzamide derivatives, has demonstrated the potential of these compounds to exhibit considerable antibacterial and antifungal activities. This line of research indicates that N'-(1,3-benzodioxol-5-yl)-N-[(4-methylphenyl)methyl]oxamide may also possess antimicrobial properties, making it a candidate for further study in the context of developing new antimicrobial agents (Desai et al., 2016).